2-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(6-fluorobenzo[d]thiazol-2-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide

• IUPAC Name: 2-(1,1-dioxothiolan-3-yl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-5,6-dihydro-4H-cyclopenta[c]pyrazole-3-carboxamide
• InChI: InChI=1S/C18H17FN4O3S2/c19-10-4-5-14-15(8-10)27-18(20-14)21-17(24)16-12-2-1-3-13(12)22-23(16)11-6-7-28(25,26)9-11/h4-5,8,11H,1-3,6-7,9H2,(H,20,21,24)
• InChI Key: OWJFGFBXTZOSDF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(N(N=C2C1)C3CCS(=O)(=O)C3)C(=O)NC4=NC5=C(S4)C=C(C=C5)F
• Molecular Formula: C18H17FN4O3S2
• Molecular Weight: 420.5 g/mol

Description

2-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(6-fluorobenzo[d]thiazol-2-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C18H17FN4O3S2 and its molecular weight is 420.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Several research efforts have been directed toward the design, synthesis, and biological evaluation of compounds containing benzothiazole and pyrazole moieties, which are structurally related to the compound . These efforts have demonstrated significant antibacterial, anticancer, and enzyme inhibition activities, highlighting the potential utility of these compounds in the development of new therapeutic agents.

• Antibacterial Agents : Research by Palkar et al. (2017) involved the synthesis of novel Schiff bases of pyrazol-5-one derivatives derived from 2-aminobenzothiazole nucleus, displaying promising antibacterial activity against Staphylococcus aureus and Bacillus subtilis. This study underscores the potential of structurally related compounds in combating bacterial infections (Palkar et al., 2017).

• Anticancer Activities : Hammam et al. (2005) reported on fluoro-substituted benzo[b]pyran compounds with significant anti-lung cancer activity. This research highlights the importance of fluoro substitution in enhancing the anticancer activity of organic compounds, suggesting potential research directions for similar compounds (Hammam et al., 2005).

• Enzyme Inhibition : A study by Jeankumar et al. (2013) on thiazole-aminopiperidine hybrid analogues demonstrated notable inhibition of Mycobacterium tuberculosis GyrB ATPase, indicating the therapeutic potential of these compounds in treating tuberculosis. This suggests that compounds with similar structural elements may also hold promise as enzyme inhibitors (Jeankumar et al., 2013).